(1R,2R)-1,2-Dihydroacenaphthylene-1,2-diol
(1R,2R)-1,2-Dihydroacenaphthylene-1,2-diol
(+-)-trans-acenaphthene-1,2-diol is a member of acenaphthenes.
Brand Name:
Vulcanchem
CAS No.:
2963-87-3
VCID:
VC0189136
InChI:
InChI=1S/C12H10O2/c13-11-8-5-1-3-7-4-2-6-9(10(7)8)12(11)14/h1-6,11-14H/t11-,12-/m1/s1
SMILES:
C1=CC2=C3C(=C1)C(C(C3=CC=C2)O)O
Molecular Formula:
C12H10O2
Molecular Weight:
186.21 g/mol
(1R,2R)-1,2-Dihydroacenaphthylene-1,2-diol
CAS No.: 2963-87-3
Main Products
VCID: VC0189136
Molecular Formula: C12H10O2
Molecular Weight: 186.21 g/mol
| CAS No. | 2963-87-3 |
|---|---|
| Product Name | (1R,2R)-1,2-Dihydroacenaphthylene-1,2-diol |
| Molecular Formula | C12H10O2 |
| Molecular Weight | 186.21 g/mol |
| IUPAC Name | (1R,2R)-1,2-dihydroacenaphthylene-1,2-diol |
| Standard InChI | InChI=1S/C12H10O2/c13-11-8-5-1-3-7-4-2-6-9(10(7)8)12(11)14/h1-6,11-14H/t11-,12-/m1/s1 |
| Standard InChIKey | ARGFAPRYULRPAN-VXGBXAGGSA-N |
| Isomeric SMILES | C1=CC2=C3C(=C1)[C@H]([C@@H](C3=CC=C2)O)O |
| SMILES | C1=CC2=C3C(=C1)C(C(C3=CC=C2)O)O |
| Canonical SMILES | C1=CC2=C3C(=C1)C(C(C3=CC=C2)O)O |
| Description | (+-)-trans-acenaphthene-1,2-diol is a member of acenaphthenes. |
| PubChem Compound | 5460368 |
| Last Modified | Nov 11 2021 |
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